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Abstract

This document provides a comprehensive technical guide on 3-Hydroxy-2-pyrrolidinone, a
pivotal heterocyclic intermediate in modern pharmaceutical synthesis. We will explore its
fundamental physicochemical properties, delve into its critical role as a chiral building block for
a diverse range of therapeutic agents, and provide detailed, field-tested protocols for its
synthesis and subsequent chemical transformations. This guide is intended for researchers,
chemists, and drug development professionals, offering both foundational knowledge and
actionable methodologies to leverage this versatile compound in their research and
development pipelines.

Introduction: The Strategic Importance of a Simple
Lactam

The five-membered pyrrolidine ring is a ubiquitous scaffold in medicinal chemistry, prized for its
unique stereochemical and physicochemical properties that allow it to effectively explore
pharmacological space.[1] Within this structural class, 3-Hydroxy-2-pyrrolidinone (also known
as a y-hydroxy-y-lactam) has emerged as a particularly valuable building block. Its structure
incorporates a hydroxyl group on a chiral center, making it a highly sought-after precursor for
the enantioselective synthesis of complex drug molecules.[2]

The configuration at the C3 position has a profound influence on the biological properties of the
final active pharmaceutical ingredient (API).[2] Consequently, optically pure forms, especially
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(S)-3-Hydroxy-2-pyrrolidinone, are crucial intermediates for synthesizing a wide array of
pharmaceuticals, from cognition activators to antiviral and antibiotic agents.[2][3][4] This guide
will illuminate the practical applications and handling of this key intermediate.

Physicochemical & Structural Characteristics

A thorough understanding of a starting material's properties is fundamental to successful
process development and scale-up. The key characteristics of 3-Hydroxy-2-pyrrolidinone are
summarized below.

Property Value Source(s)
Molecular Formula CaH7NO2 [5]
Molecular Weight 101.10 g/mol [5]

CAS Number 15166-68-4 (racemate) [5]
Appearance White to light yellow solid [6]

Melting Point 75-107 °C [6][7]
Boiling Point 194 °C (at 10 Torr) [6]

Density ~1.292 g/cm3 [61[7]
Storage Temperature 2-8°C, Moisture Sensitive [6]

InChi Key FRKGSNOMLIYPSH- 5]

UHFFFAOYSA-N (racemate)

SMILES O=C1NCC(O)C1

Core Applications in Pharmaceutical Synthesis

The utility of 3-Hydroxy-2-pyrrolidinone stems from the reactivity of its functional groups: the
lactam, the secondary amine (once the lactam is opened), and the secondary hydroxyl group. It
serves as a precursor to (S)-3-hydroxypyrrolidine, a chiral intermediate for numerous marketed
and investigational drugs.[3]

Key therapeutic areas where this intermediate is employed include:
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» Cognition Enhancers: N-substituted pyrrolidinones are investigated for treating brain
insufficiencies.[2]

 Antibiotics: The pyrrolidine core is essential for certain carbapenem and quinolone-based
antibiotics.[3]

» Antiviral Agents: It is a building block for Hepatitis C inhibitors like Asunaprevir and
Daclatasvir.[4]

e Calcium Channel Blockers: Used in the synthesis of drugs like Barnidipine.[3]
e Analgesics: Serves as an intermediate for k-receptor agonists.[3]

The following diagram illustrates the central role of 3-Hydroxy-2-pyrrolidinone as a divergent
intermediate for generating various pharmaceutically relevant scaffolds.
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3-Hydroxy-2-pyrrolidinone

e.g., NaBHas, H2S0a4 e.g., Williamson Ether Synthesis .g., Alkyl Halide, Base
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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